Cas no 13668-61-6 (2-(Cyclopent-2-en-1-yl)acetic Acid)
2-(Cyclopent-2-en-1-yl)acetic acid is a versatile carboxylic acid derivative featuring a cyclopentenyl substituent, which imparts unique reactivity for synthetic applications. Its structure combines the reactivity of an unsaturated cyclic moiety with the functional versatility of an acetic acid group, making it valuable in organic synthesis, particularly for cyclization and functionalization reactions. The compound serves as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its cyclic olefin component enables participation in Diels-Alder and other cycloaddition reactions, while the carboxylic acid group allows for further derivatization. The product is typically supplied in high purity, ensuring consistent performance in demanding synthetic processes.
13668-61-6 structure
Product Name:2-(Cyclopent-2-en-1-yl)acetic Acid
CAS No:13668-61-6
MF:C7H10O2
MW:126.153102397919
MDL:MFCD00001400
CID:87089
Update Time:2025-10-28
2-(Cyclopent-2-en-1-yl)acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclopentene-1-acetic acid
- cyclopent-2-enylacetic acid
- 2-cyclopent-2-en-1-ylacetic acid
- (2-cyclopenten-1-yl)acetic acid
- (cyclopent-2-eneyl)acetic acid
- 2-(cyclopent-2-enyl)-acetic acid
- 2-cyclopentene-1-acetic
- Cyclopentene-3-acetic acid
- 2-Cyclopenteneacetic acid.
- Cyclopentene-3-ylacetic acid
- (2-Cyclopentenyl)acetic acid
- 2-Cyclopenten-1-ylacetic acid
- 2-(2-Cyclopentenyl)acetic acid
- 2-Cyclopentene-1-acetic acid,98%
- 2-(Cyclopent-2-en-1-yl)acetic Acid
-
- MDL： MFCD00001400
- Inchi： 1S/C7H10O2/c8-7(9)5-6-3-1-2-4-6/h1,3,6H,2,4-5H2,(H,8,9)
- InChI Key： NNRZTJAACCRFRV-UHFFFAOYSA-N
- SMILES： OC(CC1C=CCC1)=O
- BRN： 2042172
Computed Properties
- Exact Mass: 126.06800
- Monoisotopic Mass: 126.06808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Colorless foul smelling liquid
- Density: 1.047 g/mL at 25 °C(lit.)
- Melting Point: 19 °C (lit.)
- Boiling Point: 93-94 °C/2.5 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.468(lit.)
- Stability/Shelf Life: Stable. Incompatible with bases, oxidizing agents, reducing agents.
- PSA: 37.30000
- LogP: 1.42730
- Solubility: Not determined
2-(Cyclopent-2-en-1-yl)acetic Acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37-S39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
2-(Cyclopent-2-en-1-yl)acetic Acid Customs Data
- HS CODE：2916209090
- Customs Data：
China Customs Code:
2916209090Overview:
2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
2-(Cyclopent-2-en-1-yl)acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C112852-5G |
2-(Cyclopent-2-en-1-yl)acetic Acid |
13668-61-6 | 5g |
¥838.28 | 2023-11-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | C112852-25G |
2-(Cyclopent-2-en-1-yl)acetic Acid |
13668-61-6 | 25g |
¥2273.71 | 2023-11-10 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03183-25g |
2-(Cyclopent-2-en-1-yl)acetic acid |
13668-61-6 | 98% | 25g |
¥2918.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03183-5g |
2-(Cyclopent-2-en-1-yl)acetic acid |
13668-61-6 | 98% | 5g |
¥879.0 | 2024-07-19 | |
| TRC | B424160-50mg |
2-(Cyclopent-2-en-1-yl)acetic Acid |
13668-61-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B424160-100mg |
2-(Cyclopent-2-en-1-yl)acetic Acid |
13668-61-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B424160-500mg |
2-(Cyclopent-2-en-1-yl)acetic Acid |
13668-61-6 | 500mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-CV987-1g |
2-(Cyclopent-2-en-1-yl)acetic Acid |
13668-61-6 | 98% | 1g |
￥307.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-CV987-200mg |
2-(Cyclopent-2-en-1-yl)acetic Acid |
13668-61-6 | 98% | 200mg |
￥116.0 | 2022-02-28 | |
| Chemenu | CM203977-10g |
2-(Cyclopent-2-en-1-yl)acetic acid |
13668-61-6 | 95% | 10g |
$210 | 2022-09-03 |
2-(Cyclopent-2-en-1-yl)acetic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:13668-61-6)2-(Cyclopent-2-en-1-yl)acetic Acid
Order Number:A1208466
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):172.0
Email:sales@amadischem.com
2-(Cyclopent-2-en-1-yl)acetic Acid Related Literature
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Rainer E. Martin,Johannes Lehmann,Thibaut Alzieu,Mario Lenz,Marjorie A. Carnero Corrales,Johannes D. Aebi,Hans Peter M?rki,Bernd Kuhn,Kurt Amrein,Alexander V. Mayweg,Robert Britton Org. Biomol. Chem. 2016 14 5922
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D. Christopher Braddock,Gemma Cansell,Stephen A. Hermitage Chem. Commun. 2006 2483
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Peter Welzel,Susanne R?hrig,Zenka Milkova Chem. Commun. 1999 2017
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:13668-61-6)2-(Cyclopent-2-en-1-yl)acetic Acid
Purity:99%
Quantity:25g
Price ($):172.0